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Compound of Interest

Compound Name: 1,8-Diiodonaphthalene

Cat. No.: B175167 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

1,8-Diiodonaphthalene (CAS No. 1730-04-7). Adherence to these procedures is essential for

ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Immediate Precautions
1,8-Diiodonaphthalene is a crystalline solid that is harmful if swallowed and very toxic to

aquatic life with long-lasting effects.[1] Immediate precautions include avoiding ingestion and

preventing release into the environment.

Hazard Classification:
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Hazard Class Category GHS Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1

H400: Very toxic to aquatic

life[1]

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 1
H410: Very toxic to aquatic life

with long lasting effects[1][2]

Physical and Chemical Properties
Property Value

Molecular Formula C₁₀H₆I₂[1]

Molecular Weight 379.96 g/mol [1][2]

Appearance Light yellow to brown crystalline solid[3]

Melting Point 109-113 °C[2][3]

Boiling Point 384.2 ± 15.0 °C (Predicted)[3]

Density 2.265 ± 0.06 g/cm³ (Predicted)[3]

Solubility
Poorly soluble in water; moderately soluble in

methylene chloride and ethyl acetate[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 1,8-Diiodonaphthalene. The

following table outlines the minimum requirements.
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Protection Type Minimum Requirement
Specifications and
Rationale

Eye Protection
Chemical safety goggles and a

face shield

Provides protection against

splashes and airborne

particles.

Hand Protection
Double gloving with chemically

resistant gloves

Given that aromatic and

halogenated hydrocarbons can

attack glove materials, double

gloving is a prudent measure.

[5] Butyl rubber gloves are

recommended for handling

halogenated solvents, though

they may perform poorly with

aromatic hydrocarbons.[6]

Nitrile gloves offer good

resistance to some organic

solvents but have poor

resistance to aromatic and

halogenated hydrocarbons.[7]

[8] Therefore, using a

combination, such as a nitrile

inner glove and a butyl rubber

outer glove, or two pairs of

nitrile gloves with immediate

replacement upon

contamination, is advised.

Always inspect gloves for

integrity before use.

Skin and Body Protection
Laboratory coat and a

chemical-resistant apron

A fully buttoned lab coat

protects skin and clothing. A

chemical-resistant apron is

recommended for handling

larger quantities.

Respiratory Protection NIOSH-approved air-purifying

respirator with particulate filters

To prevent inhalation of the

solid compound, especially
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(N95 or higher) when handling powders.[9]

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood, to

minimize airborne particles.

Step-by-Step Handling and Operational Plan
A systematic approach is crucial for the safe handling of 1,8-Diiodonaphthalene.

Workflow for Handling 1,8-Diiodonaphthalene:

Handling Workflow for 1,8-Diiodonaphthalene

Preparation

Handling

Proceed when ready

Decontamination & Cleanup

After handling

Waste Disposal

Segregate waste

End
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Click to download full resolution via product page

Caption: A streamlined workflow for the safe handling of 1,8-Diiodonaphthalene from

preparation to disposal.

Experimental Protocol:

Preparation:

Designate a specific work area, preferably within a certified chemical fume hood.

Ensure safety equipment, including an eyewash station and safety shower, is accessible

and operational.

Assemble all necessary lab equipment (glassware, spatulas, etc.) before handling the

chemical.

Don all required PPE as outlined in the table above.

Handling:

Handle 1,8-Diiodonaphthalene as a solid. Minimize the creation of dust.

For weighing, use a balance inside a chemical fume hood or a balance with a draft shield.

Use appropriate tools for all transfers to avoid direct contact.

Keep containers tightly sealed when not in use.

Decontamination and Cleanup:

Wipe down the work area with a suitable solvent (e.g., acetone) followed by a soap and

water solution.

Decontaminate all equipment that came into contact with the chemical.

Remove PPE carefully, avoiding self-contamination, and dispose of disposable items as

hazardous waste.
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Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan
Proper disposal of 1,8-Diiodonaphthalene and associated waste is critical to prevent

environmental contamination.

Waste Segregation and Disposal Protocol:
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Waste Type Collection and Labeling Disposal Method

Solid 1,8-Diiodonaphthalene

Waste

Collect in a clearly labeled,

sealed container designated

for "Halogenated Aromatic

Waste."

Dispose of through a licensed

hazardous waste disposal

company. Incineration at high

temperatures (at least 850°C,

and 1100°C if the waste

contains more than 1%

halogenated organic

substances) is a common

method for destroying

halogenated organic

compounds.[10]

Contaminated Labware (e.g.,

gloves, weighing paper)

Place in the same

"Halogenated Aromatic Waste"

container as the solid waste.

Dispose of through a licensed

hazardous waste disposal

company.

Solutions of 1,8-

Diiodonaphthalene

Collect in a sealed, properly

labeled hazardous waste

container. The solvent will

dictate the specific waste

stream. Do not dispose of

down the drain.

The disposal method will

depend on the solvent used.

Halogenated and non-

halogenated solvent wastes

should be segregated.

Spill Cleanup Material

Absorb small spills with an

inert material (e.g., vermiculite,

sand) and place in a sealed

container labeled

"Halogenated Aromatic

Waste."

Dispose of through a licensed

hazardous waste disposal

company.

Note: Always consult your institution's Environmental Health and Safety (EHS) department for

specific disposal guidelines and to arrange for waste pickup. Landfilling of halogenated organic

compounds is generally not recommended due to their persistence and potential to leach into

the environment.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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